N-cyclohexyl-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
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Overview
Description
Scientific Research Applications
Antimicrobial Activity
N-cyclohexyl-2-{[3-(4-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide: has been studied for its potential as an antimicrobial agent . The compound’s structure suggests it could interact with bacterial cell walls or disrupt essential bacterial enzymes, leading to the development of new antibiotics that differ from traditional ones.
Anticancer Research
The molecular framework of this compound indicates it could be significant in anticancer research. Its ability to bind with cancer cell receptors or interrupt cell division makes it a candidate for further study in the development of cancer therapeutics .
Drug Resistance Studies
This compound’s unique structure makes it suitable for studying drug resistance mechanisms. It could serve as a lead compound in the design of drugs that can overcome resistance in pathogens and cancerous cells .
Molecular Docking Studies
The compound can be used in molecular docking studies to predict the interaction between the compound and target proteins. This is crucial in the rational design of drugs with higher efficacy and lower side effects .
Pharmacological Activity Modelling
The compound’s diverse nomenclature and structure suggest it could be used in pharmacological modelling to understand and predict the biological activity of new drug candidates .
Synthetic Chemistry Research
As a complex organic molecule, this compound can be used in synthetic chemistry research to explore new synthetic pathways and reactions. It could help in the discovery of new synthetic methods or the improvement of existing ones .
Mechanism of Action
Target of Action
The primary target of this compound is Cathepsin S , a human protein . Cathepsin S is a lysosomal cysteine protease that plays a significant role in antigen processing, bone remodeling, and other cellular processes .
Mode of Action
It is known to interact with its target, cathepsin s . The interaction likely involves the formation of a covalent bond with the active site of the enzyme, leading to inhibition of its activity .
Biochemical Pathways
Given its target, it is likely to impact pathways related to antigen processing and bone remodeling .
Result of Action
Given its target, it may have potential effects on immune response and bone health .
Action Environment
Factors such as pH, temperature, and the presence of other molecules could potentially influence its action .
properties
IUPAC Name |
N-cyclohexyl-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3S/c1-32-18-13-11-17(12-14-18)29-24(31)23-22(19-9-5-6-10-20(19)27-23)28-25(29)33-15-21(30)26-16-7-3-2-4-8-16/h5-6,9-14,16,27H,2-4,7-8,15H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOMJOLBPRNYBCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)NC5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-[[3-(4-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide |
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